1,5-Dioxa-9-azaspiro[5.5]undecan-9-yl(thiophen-2-yl)methanone

• IUPAC Name: 1,5-dioxa-9-azaspiro[5.5]undecan-9-yl(thiophen-2-yl)methanone
• InChI: InChI=1S/C13H17NO3S/c15-12(11-3-1-10-18-11)14-6-4-13(5-7-14)16-8-2-9-17-13/h1,3,10H,2,4-9H2
• InChI Key: KWCLXSHJELSXIN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)C(=O)C3=CC=CS3)OC1
• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol
• CAS No.: 1328035-80-8

Description

1,5-Dioxa-9-azaspiro[5.5]undecan-9-yl(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C13H17NO3S and its molecular weight is 267.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated innovative synthetic routes to derivatives similar to 1,5-Dioxa-9-azaspiro[5.5]undecan-9-yl(thiophen-2-yl)methanone, showcasing the compound's relevance in organic synthesis. For example, a Prins cascade cyclization was developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, indicating the potential of such compounds in creating complex molecular architectures (Reddy et al., 2014). Similarly, synthesis methods for 1,7-dioxaspiro[5.5]undecanes and 1-oxa-7-thiaspiro[5.5]undecanes from exo-glycal reveal the compound's utility in generating spirocyclic frameworks (Lin et al., 2010).

Biological and Pharmacological Applications

The exploration of spirocyclic derivatives for their biological activity highlights the importance of this compound in medicinal chemistry. For instance, novel trispiropyrrolidine/thiapyrrolizidines synthesized using a deep eutectic solvent as an efficient reaction media demonstrate the compound's potential in drug design and development (Singh & Singh, 2017).

Material Science and Polymer Research

Studies on polymer stabilizers reveal the compound's application in enhancing material properties. A synergistic mechanism between phenolic and thiopropionate type antioxidants in stabilizing polymers showcases the compound's utility in material science (Yachigo et al., 1992).

Analytical and Structural Chemistry

Research into the crystal structure and biological activity of related compounds synthesized with nanosolid superacid emphasizes the importance of this compound in analytical chemistry (Yuan et al., 2017).